Cas no 2229132-87-8 (3-(3-bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid
• CAS No: 2229132-87-8
• MF: C₉H₁₁BrO₃S
• MW: 279.150840997696
• CID: 5845101
• PubChem ID: 165829135
• Update Time: 2025-06-08

3-(3-bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid
• 2229132-87-8
• EN300-1916881

• Inchi： 1S/C9H11BrO3S/c1-5-3-6(10)8(14-5)4-7(13-2)9(11)12/h3,7H,4H2,1-2H3,(H,11,12)
• InChI Key： YZXRSOYCWOSXDN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC(C(=O)O)OC

Computed Properties

• Exact Mass: 277.96123g/mol
• Monoisotopic Mass: 277.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid

3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic Acid: A Comprehensive Overview

3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid (CAS No. 2229132-87-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid is a complex organic molecule with a molecular formula of C₁₁H₁₃BrO₃S. The compound features a thiophene ring substituted with a bromine atom and a methyl group, along with a methoxypropanoic acid moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromine atom, for instance, can participate in various chemical reactions, making the compound a valuable intermediate in synthetic chemistry.

The molecular weight of 3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid is approximately 297.18 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid has been explored using various methodologies. One common approach involves the reaction of 3-bromo-5-methylthiophene with an appropriate aldehyde or ketone followed by a subsequent oxidation step to form the carboxylic acid. For example, the reaction of 3-bromo-5-methylthiophene with methoxyacetaldehyde in the presence of a suitable catalyst can yield the desired product after oxidation with an oxidizing agent such as potassium permanganate or sodium chlorite.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. Palladium-catalyzed coupling reactions have been particularly effective in constructing the thiophene-containing scaffold. For instance, the Suzuki-Miyaura coupling reaction between 3-bromothiophene and an appropriate boronic acid derivative can be used to form the thiophene ring, followed by further functionalization to introduce the methoxypropanoic acid moiety.

Biological Activities and Therapeutic Potential

3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid has been studied for its biological activities and potential therapeutic applications. Recent research has focused on its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, 3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid has demonstrated promising anticancer activity against various cancer cell lines. Mechanistic studies have revealed that the compound can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings highlight its potential as a lead compound for further drug development in oncology.

Clinical Trials and Future Directions

The promising preclinical results of 3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and tolerability of this compound in humans. Preliminary data from these trials have shown that the compound is well-tolerated at low doses, with no significant adverse effects reported.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid. Efforts are being made to improve its solubility, bioavailability, and metabolic stability to enhance its therapeutic efficacy. Additionally, structure-activity relationship (SAR) studies are being conducted to identify more potent analogs with improved pharmacological profiles.

Conclusion

3-(3-Bromo-5-methylthiophen-2-yl)-2-methoxypropanoic acid (CAS No. 2229132-87-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further drug development. Ongoing research and clinical trials are expected to provide valuable insights into its safety and efficacy, paving the way for its potential use in treating inflammatory diseases and cancer.